Cas no 2165879-05-8 ((4R)-1-tert-butoxycarbonyl-2,2-dimethyl-piperidine-4-carboxylic acid)

• Product Name: (4R)-1-tert-butoxycarbonyl-2,2-dimethyl-piperidine-4-carboxylic acid
• CAS No: 2165879-05-8
• MF: C₁₃H₂₃NO₄
• MW: 257.3260
• MDL: MFCD31743441
• CID: 4759713
• PubChem ID: 145709651
• Update Time: 2026-02-26

(4R)-1-tert-butoxycarbonyl-2,2-dimethyl-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-1-(tert-Butoxycarbonyl)-2,2-dimethylpiperidine-4-carboxylic acid
• (R)-1-(t-Butoxycarbonyl)-2,2-dimethylpiperidine-4-carboxylic acid
• (4R)-1-tert-butoxycarbonyl-2,2-dimethyl-piperidine-4-carboxylic acid
• AS-79289
• 2165879-05-8
• P20876
• MFCD31743441
• (R)-1-Boc-2,2-dimethylpiperidine-4-carboxylic acid
• (4R)-1-(tert-butoxycarbonyl)-2,2-dimethylpiperidine-4-carboxylic acid
• SCHEMBL24801818
• (4R)-2,2-dimethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• (R)-1-(tert-Butoxycarbonyl)-2,2-dimethylpiperidine-4-carboxylicacid

• MDL： MFCD31743441
• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(17)14-7-6-9(10(15)16)8-13(14,4)5/h9H,6-8H2,1-5H3,(H,15,16)/t9-/m1/s1
• InChI Key： PPHAJUZQLQVZDA-SECBINFHSA-N
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])C([H])([H])C1(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (4R)-1-tert-butoxycarbonyl-2,2-dimethyl-piperidine-4-carboxylic acid

(4R)-1-Tert-Butoxycarbonyl-2,2-Dimethyl-Piperidine-4-Carboxylic Acid: A Comprehensive Overview

Introduction

The compound (4R)-1-tert-butoxycarbonyl-2,2-dimethyl-piperidine-4-carboxylic acid (CAS No: 2165879-05-8) is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in pharmaceuticals and related industries. The molecule's structure, which includes a tert-butoxycarbonyl (Boc) group and a piperidine ring, makes it a versatile building block for synthesizing complex molecules with specific biological activities.

Structural Features and Properties

The molecular structure of (4R)-1-Boc-2,2-dimethyl-piperidine-4-carboxylic acid is characterized by a six-membered piperidine ring with substituents at positions 1 and 4. The Boc group at position 1 serves as a protecting group for the amine functionality, while the carboxylic acid group at position 4 provides an acidic site for potential interactions. The two methyl groups at position 2 create steric hindrance, which can influence the molecule's conformation and reactivity.

Recent studies have highlighted the importance of stereochemistry in this compound, particularly the R configuration at position 4. This stereochemistry is crucial for determining the molecule's biological activity and its ability to interact with specific targets such as enzymes or receptors. The piperidine ring itself is a common motif in many bioactive compounds, contributing to the molecule's flexibility and ability to form hydrogen bonds.

Synthesis and Applications

The synthesis of (4R)-1-Boc-2,2-dimethyl-piperidine-4-carboxylic acid involves a multi-step process that typically starts with the preparation of the piperidine ring followed by functionalization with the Boc group and carboxylic acid moiety. Recent advancements in asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, which is essential for its use in chiral environments.

This compound has found applications in various areas, including drug design and chemical synthesis. Its role as an intermediate in the synthesis of more complex molecules has been well-documented. For instance, it has been used as a precursor in the development of peptide-based drugs due to its ability to serve as a protected amino acid derivative.

Biological Activity and Research Insights

Recent research has focused on understanding the biological activity of (4R)-1-Boc-2,2-dimethyl-piperidine-4-carboxylic acid, particularly its potential as an enzyme inhibitor or modulator of cellular pathways. Studies have shown that this compound exhibits selective binding to certain protein targets, making it a promising candidate for further exploration in therapeutic development.

In addition to its direct biological effects, this compound has also been utilized as a tool in medicinal chemistry for studying stereochemical effects on molecular interactions. Its unique combination of steric bulk and functional groups provides researchers with a valuable model for investigating structure-activity relationships (SAR) in drug design.

Conclusion

In conclusion, (4R)-1-Boc-2,2-dimethyl-piperidine-4-carboxylic acid (CAS No: 2165879-05-8) is a versatile and intriguing molecule with significant potential in organic synthesis and drug discovery. Its structural features, including the Boc group and piperidine ring, contribute to its unique properties and applications. As research continues to uncover new insights into its biological activity and synthetic utility, this compound remains an important focus for scientists in various fields.